Cas no 58177-64-3 (3-3-(trifluoromethyl)phenylprop-2-enenitrile)

• Product Name: 3-3-(trifluoromethyl)phenylprop-2-enenitrile
• CAS No: 58177-64-3
• MF: C₁₀H₆F₃N
• MW: 197.156552791595
• CID: 377327
• PubChem ID: 6436705
• Update Time: 2025-06-28

3-3-(trifluoromethyl)phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-[3-(trifluoromethyl)phenyl]-, (E)- (9CI)
• (E)-3-[3-(trifluoromethyl)phenyl]acrylonitrile
• (2E)-3-[3-(trifluoromethyl)phenyl]prop-2-enenitrile
• (E)-3-(3-(Trifluoromethyl)phenyl)acrylonitrile
• 3-(3-(Trifluoromethyl)phenyl)acrylonitrile
• NS00052995
• (2E)-3-(3-(TRIFLUOROMETHYL)PHENYL)-2-PROPENENITRILE
• AQKTWIMZLCJHDR-DUXPYHPUSA-N
• EN300-21910963
• 3-[3-(trifluoromethyl)phenyl]prop-2-enenitrile
• UNII-3G4S2P7V2A
• 58177-64-3
• DTXSID001221962
• EINECS 261-154-4
• (E)-3-[3-(trifluoromethyl)phenyl]prop-2-enenitrile
• 2-PROPENENITRILE, 3-(3-(TRIFLUOROMETHYL)PHENYL)-, (2E)-
• CS-0305053
• 3G4S2P7V2A
• EN300-247297
• (2E)-3-[3-(Trifluoromethyl)phenyl]-2-propenenitrile
• SCHEMBL1722536
• 3-3-(trifluoromethyl)phenylprop-2-enenitrile

• Inchi： 1S/C10H6F3N/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1-5,7H/b4-2+
• InChI Key： AQKTWIMZLCJHDR-DUXPYHPUSA-N
• SMILES： FC(C1C=CC=C(/C=C/C#N)C=1)(F)F

Computed Properties

• Exact Mass: 197.04528
• Monoisotopic Mass: 197.045234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3

Experimental Properties

• Density: 1.253
• Boiling Point: 259.8°C at 760 mmHg
• Flash Point: 111°C
• Refractive Index: 1.509
• PSA: 23.79

Additional information on 3-3-(trifluoromethyl)phenylprop-2-enenitrile

Professional Introduction to Compound with CAS No. 58177-64-3 and Product Name: 3-3-(trifluoromethyl)phenylprop-2-enenitrile

The compound with the CAS number 58177-64-3 and the product name 3-3-(trifluoromethyl)phenylprop-2-enenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a trifluoromethyl group and a phenylprop-2-enenitrile moiety contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds with enhanced efficacy and selectivity. The trifluoromethyl group, a well-known pharmacophore, is frequently incorporated into drug molecules due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. This feature makes 3-3-(trifluoromethyl)phenylprop-2-enenitrile particularly intriguing for researchers seeking to develop next-generation therapeutics.

The phenylprop-2-enenitrile backbone of this compound introduces additional functional diversity, enabling various chemical modifications that can fine-tune its biological activity. Such structural flexibility is crucial in medicinal chemistry, where subtle changes in molecular architecture can lead to significant improvements in drug performance. The combination of these elements positions 3-3-(trifluoromethyl)phenylprop-2-enenitrile as a promising scaffold for the discovery of new pharmaceutical agents.

Recent studies have highlighted the importance of fluorinated compounds in modern drug design. The trifluoromethyl group, in particular, has been extensively studied for its ability to enhance the pharmacokinetic properties of drug candidates. For instance, it can increase the metabolic stability of molecules by resisting oxidative degradation, thereby extending their half-life in vivo. This characteristic is particularly valuable in the development of oral medications where bioavailability is a critical factor.

Moreover, the phenylprop-2-enenitrile moiety has shown potential in various biological assays. Its aromatic ring system can interact with biological targets through ��-stacking interactions, while the nitrile group can serve as a hydrogen bond acceptor or participate in coordinate covalent bonding. These interactions are essential for achieving high binding affinity and specificity, which are key requirements for effective drug candidates.

The synthesis of 3-3-(trifluoromethyl)phenylprop-2-enenitrile involves sophisticated organic reactions that showcase the expertise of modern synthetic chemistry. Advanced methodologies such as cross-coupling reactions and transition metal catalysis are often employed to construct the complex framework of this compound. These synthetic strategies not only highlight the technical prowess of chemists but also contribute to the efficient production of high-quality intermediates for drug development.

In addition to its pharmaceutical applications, 3-3-(trifluoromethyl)phenylprop-2-enenitrile has shown promise in materials science research. The unique electronic properties of fluorinated aromatic compounds make them suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The incorporation of such compounds into advanced materials can lead to innovations in display technology and renewable energy solutions.

As research continues to evolve, the potential applications of 3-3-(trifluoromethyl)phenylprop-2-enenitrile are likely to expand further. Collaborative efforts between academia and industry are essential to fully harness its therapeutic and material science capabilities. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock new possibilities for this versatile compound.

The future prospects of 3-3-(trifluoromethyl)phenylprop-2-enenitrile are bright, with ongoing studies exploring its role in various domains. Whether it serves as a lead compound for new drugs or an innovative material component, its significance in advancing scientific knowledge is undeniable. As we continue to push the boundaries of chemical research, compounds like 58177-64-3 will undoubtedly play a pivotal role in shaping the future of medicine and technology.